Cas no 1261849-90-4 (3-Chloro-2',3'-dibromopropiophenone)

• Product Name: 3-Chloro-2',3'-dibromopropiophenone
• CAS No: 1261849-90-4
• MF: C₉H₇Br₂ClO
• MW: 326.412280321121
• CID: 4938559
• Update Time: 2025-06-29

3-Chloro-2',3'-dibromopropiophenone Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2',3'-dibromopropiophenone

• Inchi： 1S/C9H7Br2ClO/c10-7-3-1-2-6(9(7)11)8(13)4-5-12/h1-3H,4-5H2
• InChI Key： JEVKPGZFEBFHNT-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CC=1C(CCCl)=O)Br

Computed Properties

• Exact Mass: 325.85317 g/mol
• Monoisotopic Mass: 323.85522 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 17.1
• Molecular Weight: 326.41

Additional information on 3-Chloro-2',3'-dibromopropiophenone

3-Chloro-2',3'-dibromopropiophenone: A Comprehensive Overview

3-Chloro-2',3'-dibromopropiophenone, also known by its CAS number 1261849-90-4, is a highly specialized organic compound that has garnered significant attention in the fields of chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines a propiophenone backbone with chlorine and bromine substituents. The presence of these halogen atoms imparts distinctive chemical properties, making it a valuable molecule for various applications.

The chemical structure of 3-Chloro-2',3'-dibromopropiophenone consists of a phenyl ring attached to a propanone group. The chlorine atom is located at the third position of the phenyl ring, while two bromine atoms are positioned at the second and third positions of the propionyl group. This arrangement not only enhances the compound's stability but also contributes to its reactivity in different chemical environments. Recent studies have highlighted the importance of halogen substitution patterns in determining the electronic properties and reactivity of aromatic compounds, further underscoring the significance of this molecule.

In terms of physical properties, 3-Chloro-2',3'-dibromopropiophenone exhibits a melting point of approximately 150°C and a boiling point around 350°C under standard conditions. Its solubility in organic solvents such as dichloromethane and ethyl acetate is relatively high, making it suitable for various synthetic procedures. The compound is also known for its moderate lipophilicity, which plays a crucial role in its potential applications in drug design and delivery systems.

The synthesis of 3-Chloro-2',3'-dibromopropiophenone typically involves a multi-step process that includes Friedel-Crafts acylation followed by halogenation. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing the reliance on hazardous reagents. For instance, researchers have successfully employed transition metal catalysts to achieve selective bromination and chlorination, thereby streamlining the production process.

3-Chloro-2',3'-dibromopropiophenone has found applications in diverse fields due to its unique chemical properties. In pharmacology, it serves as a valuable intermediate in the synthesis of bioactive compounds with potential anti-inflammatory and anticancer properties. Its ability to act as a Michael acceptor has made it particularly useful in conjugate addition reactions, enabling the construction of complex molecular architectures.

In materials science, this compound has been explored as a precursor for advanced polymers and coatings. Its bromine substituents contribute to improved thermal stability and mechanical properties, making it an attractive candidate for high-performance materials. Recent studies have also investigated its role in energy storage devices, such as lithium-ion batteries, where it demonstrates promising electrochemical characteristics.

The environmental impact of 3-Chloro-2',3'-dibromopropiophenone has been a subject of recent research interest. While it is not classified as a hazardous substance under current regulations, its persistence in certain environmental matrices necessitates careful handling during production and use. Researchers are actively exploring biodegradation pathways and remediation strategies to minimize its ecological footprint.

In conclusion, 3-Chloro-2',3'-dibromopropiophenone, with its CAS number 1261849-90-4, stands out as a versatile compound with significant potential across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as an essential molecule for future innovations in chemistry and related fields.